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Compound of Interest

Compound Name: 4'-Ethylacetophenone

Cat. No.: B057664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Ethylacetophenone, including
its chemical identity, physicochemical properties, synthesis, and key applications relevant to
scientific research and drug development.

Chemical Identity

The standardized IUPAC name for 4'-Ethylacetophenone is 1-(4-ethylphenyl)ethanone[1][2]. It
IS an organic compound classified as an aromatic ketone[3].

A variety of synonyms are used in literature and commercial listings for this compound. These
are crucial to recognize for comprehensive literature searches and material sourcing.

Table 1: Synonyms for 1-(4-ethylphenyl)ethanone
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Synonym Source
4'-Ethylacetophenone [1103114]
p-Ethylacetophenone [11[4]
1-(4-Ethylphenyl)ethan-1-one [11[3]
1-Acetyl-4-ethylbenzene [11[3]
p-Acetylethylbenzene [1][5]
p-Ethylphenyl methyl ketone [1114]
Ethanone, 1-(4-ethylphenyl)- [11[3]
Acetophenone, 4'-ethyl- [1]13]

Physicochemical Properties

4'-Ethylacetophenone is a colorless to pale yellow liquid with a characteristic sweet, floral
odor[3]. It is stable under normal conditions but should be handled with care as it can be an
irritant[3]. It is moderately soluble in water but shows good solubility in organic solvents like
ethanol, ether, chloroform, and ethyl acetate[3][5][6].

Table 2: Physicochemical Data of 4'-Ethylacetophenone
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Property Value Reference(s)
Molecular Formula C10H120 [31[41[6]
Molecular Weight 148.20 g/mol [1]
CAS Number 937-30-4 [11[3][6]
Appearance Colorless to pale yellow liquid [31[6]
Density 0.993 g/mL at 25 °C [5][6]
Melting Point -20.6 °C [6]
Boiling Point 239.6 °C at 760 mmHg; 125 °C (5176]

at 20 mmHg
Flash Point 91 °C (195.8 °F) - closed cup

Refractive Index

n20/D 1.5293

[5]16]

LogP 2.45160 [6]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

ydrog p 1 [6]

Count

Experimental Protocols

A common method for the synthesis of 4'-Ethylacetophenone is the Friedel-Crafts acylation of

ethylbenzene[7].

Protocol:

¢ A solution of ethylbenzene (10.6 g, 99.85 mmol) in dichloromethane (100 mL) is chilled to

-70 °C[7].

e Aluminum (Ill) chloride (27 g, 202.49 mmol) is added to the chilled solution[7].

e A solution of acetic anhydride (10.2 g, 99.91 mmol) in dichloromethane (20 mL) is added

dropwise over 3 hours, maintaining the temperature at -70 °C[7].
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e The resulting solution is maintained for 2 hours at a temperature between -70 and -50 °C[7].
e The reaction mixture is then added to a mixture of ice and hydrochloric acid (100 mL)[7].

e The product is extracted with dichloromethane, and the organic layer is dried, filtered, and
concentrated to yield 1-(4-ethylphenyl)ethanone as a colorless liquid[7].

Reactants Reagents

Ethylbenzene Acetic Anhydride Aluminum Chloride (AICls) Dichloromethane (Solvent) HCl/Ice (Workup)

Friedel-Crafts Acylation
(-70°C to -50°C)

Aqueous Workup

Product
Y

4'-Ethylacetophenone

Click to download full resolution via product page
Caption: Friedel-Crafts synthesis of 4'-Ethylacetophenone.

4'-Ethylacetophenone can undergo enantioselective reduction to form chiral 1-(4-
ethylphenyl)ethanol, a valuable building block in pharmaceutical synthesis. This
biotransformation can be achieved using ketoreductases|8].

Protocol Outline:

o A whole-cell catalysis system utilizing a specific ketoreductase, such as (S)-1-phenylethanol
dehydrogenase from Aromatoleum aromaticum, is employed[8].
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» 4'-Ethylacetophenone serves as the substrate.
e The reaction is carried out in a suitable buffer system.

e A carbon source, such as sorbitol, is used for cofactor recycling, which can improve the
chemical yield to 85-99%]8].

e The reaction progress is monitored by measuring the concentrations of the substrate (4'-
ethylacetophenone) and the product (1-(4-ethylphenyl)ethanol) over time[8].

4'-Ethylacetophenone

i

Ketoreductase
((S)-1-phenylethanol dehydrogenase)

o

(S)-1-(4-ethylphenyl)ethanol NAD(P)+

Cofactor Recycling
(e.g., Sorbitol)

NAD(P)H

Click to download full resolution via product page

Caption: Biocatalytic reduction of 4'-Ethylacetophenone.

Applications in Research and Drug Development

4'-Ethylacetophenone is a versatile intermediate in organic synthesis. Its applications include:
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Fragrance Industry: It is used in the fragrance industry due to its sweet, floral scent[3].

Intermediate in Organic Synthesis: Its chemical structure allows for various reactions,
making it a useful building block for more complex molecules[3]. It can be used to produce
1,1'-p-phenylene-bis-ethanone[5][6].

Pharmaceutical and Agrochemical Research: It is a precursor for the synthesis of chalcones,
which can be further elaborated into flavonoids and various heterocyclic compounds like
pyrazolines, isoxazoles, and pyrimidines[4]. Acetophenone and its derivatives are considered
valuable precursors in drug synthesis[9].

Liquid Crystal Intermediate: It serves as an intermediate in the production of liquid
crystals[6].

Entomology Research: It has been identified as a volatile compound in foot odor that is
attractive to Anopheles gambiae sensu stricto Giles, the primary vector for malaria,
suggesting its potential use in developing lures for mosquito control[10]. It has also been
shown to elicit a response in the olfactory receptor of the insect Spodoptera litura[10].
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Caption: Application workflow of 4'-Ethylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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